Cas no 6145-31-9 (1,2-Ethylenediphosphonic acid)

• Product Name: 1,2-Ethylenediphosphonic acid
• CAS No: 6145-31-9
• MF: C₂H₈O₆P₂
• MW: 190.028842926025
• MDL: MFCD00013958
• CID: 85556
• PubChem ID: 354334412
• Update Time: 2025-06-13

1,2-Ethylenediphosphonic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethylenediphosphonic acid
• 2-phosphonoethylphosphonic acid
• 1,2-Ethanebisphosphonic acid
• 1,2-Ethanediphosphonic acid
• 1,2-Ethanediylbisphosphonic acid
• 1,2-ethylenbis(phosphonic acid)
• ethane-1,2-diphosphonic acid
• ethane-1,2-diylbis(phosphonicacid)
• ethane-1,2-diyldiphosphonic acid
• ethylene diphosphonic acid
• Phosphonic acid,ethylenedi
• Phosphonic acid, ethylenedi-
• Phosphonic acid, 1,2-ethanediylbis-
• Ethylenediphosphonic acid
• NSC40837
• XYJLPCAKKYOLGU-UHFFFAOYSA-N
• Phosphonic acid, ethylenedi- (6CI,7CI,8CI)
• Ethylenebisphosphonic acid
• NCIStruc1_000127
• NCIStruc2_000009
• SCHEM
• BRN 1780250
• NCGC00096592-01
• CCG-36564
• Phosphonic acid, P,P'-(1,2-ethanediyl)bis-
• NCGC00013477-02
• 6145-31-9
• 3-04-00-01788 (Beilstein Handbook Reference)
• NCGC00013477
• AKOS017345014
• Phosphonic acid,2-ethanediylbis-
• CHEMBL1566305
• NCI60_003914
• E1265
• T72710
• AI3-17466
• NCI40837
• MFCD00013958
• NSC-40837
• FT-0606460
• SCHEMBL81370
• DTXSID70210391
• CS-0373868
• NSC 40837
• DB-053895
• STL557612
• ethane-1,2-diylbis(phosphonic acid)
• BBL103802

• MDL： MFCD00013958
• Inchi： 1S/C2H8O6P2/c3-9(4,5)1-2-10(6,7)8/h1-2H2,(H2,3,4,5)(H2,6,7,8)
• InChI Key： XYJLPCAKKYOLGU-UHFFFAOYSA-N
• SMILES： P(CCP(=O)(O)O)(=O)(O)O
• BRN： 1780250

Computed Properties

• Exact Mass: 189.98000
• Monoisotopic Mass: 189.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.4

Experimental Properties

• Density: 1.4438
• Melting Point: 216.0 to 220.0 deg-C
• Boiling Point: 532.789°C at 760 mmHg
• Flash Point: 276.021°C
• Refractive Index: 1.583
• PSA: 134.68000
• LogP: -0.65820

1,2-Ethylenediphosphonic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN3261
• Safety Instruction： S26-S36/37/39-S45
• RTECS：SZ7903000
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：II
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Electrical Materials

Additional information on 1,2-Ethylenediphosphonic acid

Comprehensive Analysis of 1,2-Ethylenediphosphonic Acid (CAS No. 6145-31-9): Properties, Applications, and Industry Trends

1,2-Ethylenediphosphonic acid (CAS No. 6145-31-9), often abbreviated as EDPA, is a versatile organophosphorus compound with significant industrial and research applications. Its unique molecular structure, featuring two phosphonic acid groups linked by an ethylene bridge, enables exceptional chelating and sequestering properties. This article explores its chemical characteristics, synthesis methods, and emerging uses in sectors like water treatment, agriculture, and material science, addressing trending queries such as "biodegradable chelating agents" and "sustainable corrosion inhibitors."

The growing demand for eco-friendly alternatives to traditional phosphonates has positioned 1,2-Ethylenediphosphonic acid as a focal point in green chemistry. Unlike conventional scale inhibitors, EDPA exhibits lower environmental persistence while maintaining high efficacy in calcium carbonate inhibition—a key concern in water treatment forums. Recent studies highlight its potential in nanoparticle stabilization, aligning with searches for "metal-organic frameworks (MOFs) synthesis" and "advanced material additives."

In agriculture, EDPA derivatives are gaining traction as micronutrient delivery systems, addressing queries like "improving fertilizer efficiency." Its ability to form stable complexes with iron, zinc, and manganese enhances nutrient uptake in crops, a topic frequently discussed in precision farming communities. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for quality control, reflecting laboratory professionals' interest in "phosphonate detection methods."

The compound's thermal stability (decomposition >250°C) and solubility profile (water-soluble, pH-dependent behavior) make it suitable for high-temperature applications—a recurring theme in industrial coating forums. Patent analyses reveal innovative formulations combining 6145-31-9 with polymeric matrices for anti-scaling membranes, responding to searches for "fouling-resistant materials." Regulatory advancements, particularly REACH compliance data, are also detailed to address compliance-related queries.

Emerging research explores EDPA's role in biomedical applications, including dental implant coatings and osteoporosis treatment adjuvants. This aligns with rising searches for "phosphonates in bone regeneration." The article concludes with market projections, noting increased Asia-Pacific demand for water-soluble phosphonates in power plant cooling systems—a hotspot for "industrial water conservation" discussions.